Cas no 364794-59-2 (4-((6-bromopyridin-2-yl)methyl)morpholine)

4-((6-Bromopyridin-2-yl)methyl)morpholine is a brominated heterocyclic compound featuring a morpholine moiety linked to a pyridine ring. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The morpholine group contributes to solubility and stability, making it suitable for further functionalization. Its well-defined molecular architecture ensures consistent performance in complex syntheses. This compound is valued for its role in developing biologically active molecules, offering a balance of reactivity and modularity for targeted chemical transformations. Proper handling under inert conditions is recommended due to its sensitivity.
4-((6-bromopyridin-2-yl)methyl)morpholine structure
364794-59-2 structure
Product Name:4-((6-bromopyridin-2-yl)methyl)morpholine
CAS No:364794-59-2
MF:C10H13BrN2O
MW:257.127021551132
MDL:MFCD16657882
CID:2123300
PubChem ID:23438147
Update Time:2025-06-14

4-((6-bromopyridin-2-yl)methyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-((6-bromopyridin-2-yl)methyl)morpholine
    • 4((6-bromopyridin-2-yl)methyl)morpholine
    • BS-28455
    • 4-(6-Bromo-pyridin-2-ylmethyl)-morpholine
    • SCHEMBL465778
    • A1-12266
    • DA-06406
    • IYLFMVWZQBQAOU-UHFFFAOYSA-N
    • 364794-59-2
    • 4-[(6-Bromopyridin-2-yl)methyl]morpholine
    • MDL: MFCD16657882
    • Inchi: 1S/C10H13BrN2O/c11-10-3-1-2-9(12-10)8-13-4-6-14-7-5-13/h1-3H,4-8H2
    • InChI Key: IYLFMVWZQBQAOU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(CN2CCOCC2)=N1

Computed Properties

  • Exact Mass: 256.02113Da
  • Monoisotopic Mass: 256.02113Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 25.4Ų

4-((6-bromopyridin-2-yl)methyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
186427-5g
4-[(6-Bromopyridin-2-yl)methyl]morpholine, 95%
364794-59-2 95%
5g
$1733.00 2023-09-07
A2B Chem LLC
AF89111-1g
4-((6-Bromopyridin-2-yl)methyl)morpholine
364794-59-2 95%
1g
$391.00 2024-04-20
A2B Chem LLC
AF89111-5g
4-((6-Bromopyridin-2-yl)methyl)morpholine
364794-59-2 95%
5g
$1153.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1734498-1g
4-((6-Bromopyridin-2-yl)methyl)morpholine
364794-59-2 98%
1g
¥6679.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1734498-5g
4-((6-Bromopyridin-2-yl)methyl)morpholine
364794-59-2 98%
5g
¥18671.00 2024-05-16

Additional information on 4-((6-bromopyridin-2-yl)methyl)morpholine

Comprehensive Overview of 4-((6-bromopyridin-2-yl)methyl)morpholine (CAS No. 364794-59-2): Properties, Applications, and Industry Insights

4-((6-bromopyridin-2-yl)methyl)morpholine (CAS No. 364794-59-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative, featuring a morpholine moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a 6-bromopyridin-2-yl group with a morpholine ring, offers versatile reactivity for cross-coupling reactions and functional group transformations.

The compound's CAS number 364794-59-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers frequently search for "4-((6-bromopyridin-2-yl)methyl)morpholine synthesis" or "364794-59-2 applications," reflecting its relevance in drug discovery pipelines. Recent trends highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with global demands for novel therapeutics.

From a structural perspective, the bromine atom at the 6-position of the pyridine ring enables selective metal-catalyzed reactions, such as Suzuki-Miyaura couplings, making it invaluable for fragment-based drug design. Meanwhile, the morpholine component enhances solubility and bioavailability—a hot topic in medicinal chemistry optimization. These attributes explain why queries like "morpholine derivatives in drug development" and "pyridine bromination techniques" frequently appear in scientific literature searches.

In agrochemical applications, 4-((6-bromopyridin-2-yl)methyl)morpholine derivatives have shown promise as precursors for crop protection agents. This connects to growing interest in sustainable agriculture, where users often search for "eco-friendly pesticide intermediates." The compound's stability under physiological conditions also makes it a candidate for biochemical probes, addressing the rising demand for "fluorescent labeling reagents" in diagnostic research.

Quality control of CAS 364794-59-2 involves rigorous HPLC and NMR validation, as purity is paramount for reproducible research outcomes. Industry professionals increasingly seek "high-purity bromopyridine suppliers" and "morpholine compound characterization" guidelines, underscoring the need for standardized protocols. Recent advancements in continuous flow chemistry have further optimized its production, reducing waste—a response to the "green chemistry in heterocycle synthesis" trend.

Storage recommendations for 4-((6-bromopyridin-2-yl)methyl)morpholine typically emphasize inert atmospheres and low temperatures, reflecting broader concerns about compound stability in "long-term chemical storage solutions." Safety data sheets highlight standard organic compound handling procedures, though its non-hazardous classification makes it preferable for laboratory use compared to heavier halogenated analogs.

Market analyses reveal growing procurement of 364794-59-2 by contract research organizations, particularly in Asia-Pacific regions where "custom synthesis outsourcing" queries have surged. Patent landscapes show its incorporation in over 50 recent applications, especially for neurological and metabolic disease targets—topics dominating "2024 pharmaceutical pipeline updates" discussions.

Future research directions may explore enzymatic modifications of the morpholine ring or photocatalytic debromination strategies, areas gaining traction in "biocatalysis for fine chemicals" forums. As combinatorial chemistry evolves, this compound's role in generating diverse molecular libraries remains pivotal, answering frequent queries about "scaffold diversity in lead optimization."

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.